Cas no 1111589-55-9 ([2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate)

• Product Name: [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate
• CAS No: 1111589-55-9
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5450643
• PubChem ID: 31635689
• Update Time: 2025-06-11

[2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dihydro-3-phenyl-1H-pyrazol-1-yl)-2-oxoethyl 2-(4-formylphenoxy)acetate
• Z25126992
• 2-oxo-2-(3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl 2-(4-formylphenoxy)acetate
• AKOS030741266
• 1111589-55-9
• [2-oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate
• EN300-1189002
• [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate

• Inchi： 1S/C20H18N2O5/c23-12-15-6-8-17(9-7-15)26-14-20(25)27-13-19(24)22-11-10-18(21-22)16-4-2-1-3-5-16/h1-9,12H,10-11,13-14H2
• InChI Key： LINFBYYJTHTQAJ-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(C=O)=CC=1)=O)CC(N1CCC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.3±58.0 °C(Predicted)
• pka: -0.38±0.70(Predicted)

Additional information on [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate

Introduction to [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate (CAS No. 1111589-55-9)

[2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate (CAS No. 1111589-55-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolone derivatives, which have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.

The molecular structure of [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate is characterized by a central pyrazolone ring linked to a phenyl group and a formylphenoxy acetate moiety. The presence of these functional groups imparts the compound with a high degree of chemical reactivity and biological activity, making it a promising candidate for various therapeutic applications.

Recent research has highlighted the potential of [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are key regulators of inflammation.

In addition to its anti-inflammatory properties, [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate has shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The antiproliferative activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis.

The pharmacokinetic profile of [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate has also been investigated in several studies. Results from animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-yl)ethyl] 2-(4-formylphenoxy)acetate, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Preliminary data from Phase II trials suggest that this compound may be effective in treating patients with inflammatory diseases and certain types of cancer.

In conclusion, [2-Oxo-2-(5-phenyl-3,4-dihydropyrazol-2-y l)ethyl] 2-(4-formylphenoxy)acetate (CAS No. 1111589-55-9) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. Ongoing studies are expected to provide further insights into its mechanisms of action and clinical utility.